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Compound of Interest

Compound Name: 1,2-Cyclopentenophenanthrene
CAS No.: 482-66-6
Cat. No.: B15939737
Get Quote
. J

Precise identification is the cornerstone of all scientific investigation. 1,2-
Cyclopentenophenanthrene is registered under CAS Number 482-66-6.[2][3][4][5] It is also
known by its systematic IUPAC name, 16,17-dihydro-15H-cyclopenta[a]phenanthrene.[4]

The fundamental properties of this compound are summarized in the table below. These data
are critical for designing purification strategies (such as recrystallization), predicting solubility,
and selecting appropriate analytical techniques.
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Property Value Source(s)
CAS Registry Number 482-66-6 [21[41[5]
Molecular Formula Ci7H14 [21[31[5]
Molecular Weight 218.29 g/mol [2][5][6]
Appearance Needles [2]
Melting Point (Tfus) 135-136 °C [2]
Percent Composition C 93.54%, H 6.46% [2]
Octanol/Water Partition Coeff.

(logPoctwat) 4.482 (Calculated) [6]
Water Solubility (log10WS) -6.16 (Calculated, mol/L) [6]
Boiling Point (Thoil) 679.35 K (Calculated) [6]
Enthalpy of Fusion (AfusH®) 23.76 kJ/mol (Calculated) [6]
Enthalpy of Vaporization 61.20 kJ/mol (Calculated) [6]

(AvapH®)

Synthesis Methodologies: A Historical Perspective

The synthesis of 1,2-Cyclopentenophenanthrene has been documented since the 1930s.[2]
Understanding these classical routes provides insight into the chemical reactivity of the
phenanthrene scaffold. Below is a detailed protocol for a multi-step synthesis adapted from the
literature, which proceeds via a ketone intermediate.[7]

Workflow for the Synthesis of 1,2-
Cyclopentenophenanthrene
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Caption: Multi-step synthesis of 1,2-Cyclopentenophenanthrene.

Experimental Protocol: Synthesis via Ketone
Intermediate
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This protocol requires strict adherence to anhydrous conditions, particularly during the

cyclization step, as stannic chloride is extremely sensitive to moisture.

Part A: Synthesis of d-(2-Phenanthryl)-propionic acid

Malonic Ester Synthesis: React 2-phenanthrylmethyl bromide with diethyl malonate in the
presence of a strong base, such as sodium ethoxide, to form the corresponding substituted
malonic ester.

Hydrolysis & Decarboxylation: Saponify the resulting ester using aqueous sodium hydroxide,
followed by acidification. Upon heating, the substituted malonic acid will decarboxylate to
yield d-(2-phenanthryl)-propionic acid.

Purification: Recrystallize the crude product from a suitable solvent system (e.g.,
ethanol/water) to yield the pure acid.

Part B: Intramolecular Friedel-Crafts Cyclization

Acid Chloride Formation: Convert the d-(2-phenanthryl)-propionic acid to its corresponding
acid chloride by reacting it with thionyl chloride (SOCIz) or oxalyl chloride. This is a critical
activation step. The causality here is that the acyl chloride is a much more reactive
electrophile than the carboxylic acid, which is necessary for the subsequent ring closure.

Cyclization: Dissolve the acid chloride in an inert, anhydrous solvent (e.g., dichloromethane
or carbon disulfide). Add a Lewis acid catalyst, such as stannic chloride (SnCls) or aluminum
chloride (AICIs), portion-wise at low temperature (0 °C) to initiate the intramolecular Friedel-
Crafts acylation. The reaction closes the five-membered ring onto the phenanthrene core.

Work-up and Purification: Quench the reaction by carefully adding ice-cold dilute HCI.
Separate the organic layer, wash, dry, and remove the solvent under reduced pressure.
Purify the resulting 1'-keto-1,2-cyclopentenophenanthrene by column chromatography or
recrystallization. The product should appear as crystals with a melting point of 183-184 °C.[7]

Part C: Clemmensen Reduction

o Reaction Setup: To a flask containing amalgamated zinc (Zn(Hg)), add the 1'-keto-1,2-

cyclopentenophenanthrene intermediate and concentrated hydrochloric acid. The
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amalgamation of zinc is crucial as it increases the overpotential of hydrogen evolution,
favoring the reduction of the ketone over the production of hydrogen gas.

e Reduction: Heat the mixture under reflux for several hours. The carbonyl group is reduced to
a methylene group, yielding the target hydrocarbon.

« |solation and Purification: After cooling, extract the product with a suitable organic solvent
(e.g., toluene). Wash the organic extract, dry it over anhydrous magnesium sulfate, and
concentrate it. Purify the final product, 1,2-Cyclopentenophenanthrene, by recrystallization
from ethanol or petroleum ether to obtain needles with a melting point of 135-136 °C.[2]

Analytical Methodologies for Detection and
Quantification

As a polycyclic aromatic hydrocarbon, 1,2-Cyclopentenophenanthrene can be analyzed
using techniques common for this class of compounds. High-Performance Liquid
Chromatography (HPLC) with UV detection is a highly effective method due to the strong UV
absorbance of the aromatic system.[8]

Proposed Analytical Workflow: HPLC-UV

Sample Preparation HPLC Iniection C18 Reverse-Phase Column UV Detector Data Acquisition & Analysis
(Dissolution in ACN) ) (Isocratic or Gradient Elution) (A =255 nm) (Chromatogram)

Click to download full resolution via product page

Caption: General workflow for the analysis of PAHs by HPLC-UV.

Protocol: HPLC-UV Analysis

This protocol is a self-validating system. The standard curve provides the basis for
quantification, while the retention time serves as a qualitative identifier, confirmed by spiking
experiments if necessary.

o Standard Preparation: Prepare a stock solution of 1,2-Cyclopentenophenanthrene of
known concentration in a UV-transparent solvent such as acetonitrile (ACN). From this stock,
create a series of calibration standards (e.g., 0.1, 1, 5, 10, 25 pg/mL) by serial dilution.
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o Sample Preparation: Dissolve the sample to be analyzed in acetonitrile. If the sample matrix
is complex, a solid-phase extraction (SPE) clean-up step may be required.

 Instrumentation and Conditions:
o HPLC System: A standard HPLC system with a UV-Vis detector.
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

o Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A typical starting
point could be 80:20 ACN:H20.

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: Set the detector to a wavelength of high absorbance for PAHS,
typically around 255 nm.[8]

o Injection Volume: 10 pL.
e Analysis and Quantification:

o Inject the calibration standards to generate a standard curve of peak area versus
concentration. A linear regression with an R? value > 0.99 is required for accurate
guantification.

o Inject the prepared samples.
o lIdentify the peak corresponding to 1,2-Cyclopentenophenanthrene by its retention time.

o Quantify the amount of the compound in the sample by interpolating its peak area from the
standard curve.

Biological Context and Safety Considerations

The cyclopenta[a]phenanthrene scaffold is structurally related to carcinogenic steroids and
PAHs. Some compounds in this class are known to be potentially carcinogenic.[1] Therefore,
1,2-Cyclopentenophenanthrene should be handled with extreme caution as a potential
carcinogen.
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Handling and Safety Precautions:

» Engineering Controls: All manipulations should be performed in a certified chemical fume
hood to avoid inhalation of dust or vapors.

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab
coat, and safety goggles with side shields.[9]

e Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal
regulations for hazardous materials.

o Accidental Exposure: In case of skin contact, wash immediately with soap and water. If
inhaled, move to fresh air. If ingested, do NOT induce vomiting and seek immediate medical
attention.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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